4-((1H-imidazol-1-yl)methyl)-N-(4-(2-carbamoylphenoxy)but-2-yn-1-yl)benzamide

• IUPAC Name: 2-[4-[[4-(imidazol-1-ylmethyl)benzoyl]amino]but-2-ynoxy]benzamide
• InChI: InChI=1S/C22H20N4O3/c23-21(27)19-5-1-2-6-20(19)29-14-4-3-11-25-22(28)18-9-7-17(8-10-18)15-26-13-12-24-16-26/h1-2,5-10,12-13,16H,11,14-15H2,(H2,23,27)(H,25,28)
• InChI Key: PNLMRNHNBXXTHG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)N)OCC#CCNC(=O)C2=CC=C(C=C2)CN3C=CN=C3
• Molecular Formula: C22H20N4O3
• Molecular Weight: 388.4 g/mol

Description

4-((1H-imidazol-1-yl)methyl)-N-(4-(2-carbamoylphenoxy)but-2-yn-1-yl)benzamide is a chemical compound that has gained significant attention in the field of scientific research. It is a synthetic molecule that belongs to the category of benzamide derivatives. This compound has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

Imidazole Derivatives in Medicinal Chemistry

Imidazole derivatives, similar to the core structure of the compound , have been extensively studied for their medicinal chemistry applications. For instance, nonpeptide angiotensin II receptor antagonists, which include imidazole derivatives, have been prepared and shown to produce a potent antihypertensive effect upon oral administration. This indicates the potential of imidazole derivatives in developing oral antihypertensive medications (Carini et al., 1991).

Antibacterial Activity

Compounds with imidazole and benzimidazole structures have been synthesized and evaluated for their antibacterial activities. A study demonstrated that novel (1H-benzo[d]imidazole-2-yl)-6-(diethylamino)-3H-one-xanthene, phenoxazine, and oxazine derivatives exhibit good fluorescence quantum yield and significant antibacterial activities against various bacterial strains, suggesting the utility of these compounds in antimicrobial applications (Patil et al., 2015).

Antioxidant Additives

Imidazole and thiazole derivatives have also been synthesized and evaluated for their application as antioxidant additives for lubricating oils, showcasing the versatility of imidazole derivatives in industrial applications beyond pharmaceuticals (Amer et al., 2011).

Antimicrobial and Antitumor Activities

Another study focused on thiosemicarbazide derivatives synthesized as building blocks for various heterocyclic compounds, including imidazole rings, demonstrated significant antimicrobial activity. This highlights the compound's potential utility in developing new antimicrobial agents (Elmagd et al., 2017).

Fluorescent Sensors

Benzimidazole and benzothiazole conjugates have been developed as fluorescent sensors for metal ions, utilizing the structural features similar to those in the compound of interest. These sensors show significant solvatochromic behavior and potential in detecting metal ions (Suman et al., 2019).